4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate
Overview
Description
4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate, also known as ALDH2 activator, is a chemical compound that has gained significant attention in recent years due to its potential therapeutic properties. ALDH2 activator has been shown to have a range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases. In
Mechanism of Action
4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator works by activating the enzyme aldehyde dehydrogenase 2 (4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate), which plays a crucial role in the metabolism of toxic aldehydes. 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator increases the activity of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate, leading to increased detoxification of aldehydes and decreased oxidative stress. 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator also has anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator has a range of biochemical and physiological effects. It has been shown to increase the activity of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate, leading to increased detoxification of aldehydes. 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator also reduces oxidative stress and inflammation, which may contribute to its therapeutic effects. Additionally, 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator has been shown to improve cardiac function, reduce blood pressure, and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator is its potential therapeutic properties, which make it a promising candidate for the treatment of various diseases. 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator. One area of focus is the development of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator as a therapeutic agent for cardiovascular disease, diabetes, and Alzheimer's disease. Another area of focus is the investigation of the mechanism of action of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator, which may lead to the development of more potent and specific 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activators. Additionally, further research is needed to determine the long-term safety and efficacy of 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator in humans.
Scientific Research Applications
4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator has been extensively studied for its potential therapeutic properties. Research has shown that 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator can protect against oxidative stress, inflammation, and cell death. It has also been shown to improve cardiac function, reduce blood pressure, and improve insulin sensitivity. 4-hydroxy-1,1-dioxidotetrahydro-3-thienyl diethyldithiocarbamate activator has been investigated as a potential treatment for various diseases, including cardiovascular disease, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
(4-hydroxy-1,1-dioxothiolan-3-yl) N,N-diethylcarbamodithioate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3S3/c1-3-10(4-2)9(14)15-8-6-16(12,13)5-7(8)11/h7-8,11H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TULIRXDZFOOIPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=S)SC1CS(=O)(=O)CC1O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO3S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.